Cas no 190125-60-1 ((2E)-3-(4-tert-butylphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid
• CAS No: 190125-60-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD00040719
• CID: 1383740
• PubChem ID: 724839
• Update Time: 2025-10-30

(2E)-3-(4-tert-butylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(1,1-dimethylethyl)phenyl]-, (2E)-
• (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid
• 3-[4-(tert-butyl)phenyl]acrylic acid
• 3-(4-tert-butylphenyl)prop-2-enoic Acid
• 3-(4-(tert-Butyl)phenyl)acrylic acid
• 4-TERT.-BUTYLCINNAMIC ACID
• (2E)-3-(4-tert-butylphenyl)-2-propenoic acid
• 3-(4-tert-Butylbenzene)prop-2-enoic Acid
• QFSPZKLJQZSLQU-RMKNXTFCSA-N
• EN300-29382
• A804606
• 4-(Tert-butyl)cinnamic acid
• MFCD00040719
• 2-Propenoicacid,3-[4-(1,1-dimethylethyl)phenyl]-
• ALBB-011728
• F3098-1918
• 4-tert-butylcinnamic acid
• 3-(4-tert-butylphenyl)acrylic acid
• STL507859
• CS-0091044
• AKOS000263688
• SCHEMBL818742
• (E)-3-(4-(tert-butyl)phenyl)acrylic acid
• Z2573140529
• AKOS025310067
• SCHEMBL846833
• G77552
• 1208-65-7
• EN300-306010
• 8R-0658
• (e)-3-(4-t-butylphenyl)acrylic acid
• (E)-3-(4-tert-Butyl-phenyl)-acrylic acid
• J-501903
• 190125-60-1
• (E)-3-(4-tert-butylphenyl)prop-2-enoic acid
• (E)-3-(4-tert-butylphenyl)acrylic acid
• para-tert.-butyl-trans-cinnamic acid
• 4-tert-butyl-trans-cinnamic acid
• BBL036958
• A10225
• AS-871/40987600

• MDL： MFCD00040719
• Inchi： 1S/C13H16O2/c1-13(2,3)11-7-4-10(5-8-11)6-9-12(14)15/h4-9H,1-3H3,(H,14,15)/b9-6+
• InChI Key： QFSPZKLJQZSLQU-RMKNXTFCSA-N
• SMILES： OC(/C=C/C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid (CAS: 190125-60-1) in Chemical Biology and Pharmaceutical Research

The compound (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid (CAS: 190125-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This α,β-unsaturated carboxylic acid derivative, characterized by its tert-butylphenyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory and anticancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular mechanisms underlying the biological activity of (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid. The research team employed a combination of in vitro assays and computational modeling to demonstrate its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests its potential as a novel non-steroidal anti-inflammatory drug (NSAID) candidate with improved selectivity over traditional COX inhibitors.

In the field of oncology, recent preclinical studies have revealed that (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid exhibits selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and colon (HT-29) cancer cells. The compound appears to induce apoptosis through the mitochondrial pathway, as evidenced by increased caspase-3/7 activity and cytochrome c release. These findings, published in Bioorganic & Medicinal Chemistry Letters, highlight its potential as a lead compound for developing novel anticancer agents.

Structural modification studies of 190125-60-1 have yielded important insights into structure-activity relationships (SAR). Researchers have found that the α,β-unsaturated carbonyl system is crucial for its biological activity, while modifications to the tert-butyl group can significantly alter its pharmacokinetic properties. Recent work has focused on developing prodrug derivatives to improve oral bioavailability, with promising results in animal models.

The compound's mechanism of action appears to involve multiple pathways. Beyond COX-2 inhibition, emerging evidence suggests it may modulate NF-κB signaling and interact with various protein targets through Michael addition reactions. This polypharmacological profile makes it particularly interesting for addressing complex diseases with multifactorial pathogenesis.

From a pharmaceutical development perspective, recent formulation studies have addressed challenges related to the compound's poor aqueous solubility. Novel nanoparticle-based delivery systems have shown improved dissolution rates and enhanced cellular uptake in preliminary studies, potentially overcoming a major limitation for clinical translation.

While the current research landscape is promising, several challenges remain. Future studies will need to address questions regarding long-term safety profiles, potential drug-drug interactions, and precise target engagement mechanisms. Nevertheless, the growing body of research on (2E)-3-(4-tert-butylphenyl)prop-2-enoic acid positions it as a compelling subject for continued investigation in chemical biology and drug discovery.